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Compound of Interest |

Compound Name: Vanillin-13C,d3
CAS No.: 1794789-90-4
Cat. No.: B586266
. J

Executive Summary & Core Directive

Vanillin-13C,d3 is a STABLE isotope-labeled compound. It is NOT radioactive.[1]

The most common compliance error regarding this material is the accidental classification of
the waste as "Radioactive” due to the presence of "13C" and "d3" (Deuterium) in the chemical
name. This material must be handled and disposed of strictly as Chemical Waste, following the
protocols for standard organic aldehydes.

Immediate Action Required:
e Do NOT place in radioactive waste streams (e.g.,

Cor
H bins).[1]

« Do NOT mix with strong oxidizing agents (e.g., perchlorates, permanganates).

e DO segregate as "Organic Chemical Waste" (Non-Halogenated, unless dissolved in
halogenated solvents).

Technical Hazard Assessment (The "Why")
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To ensure safety and regulatory compliance, researchers must understand the physicochemical
properties driving these protocols.

Isotopic vs. Radiological Status

Unlike Carbon-14 (

C) or Tritium (

H), the isotopes in this product are stable. They emit no ionizing radiation.
e C (Carbon-13): Natural abundance ~1.1%. Stable.

e d (Deuterium,

H): Natural abundance ~0.015%. Stable.

Chemical Hazard Profile

While Vanillin is Generally Recognized As Safe (GRAS) in food applications, the pure analytical
standard presents specific laboratory hazards, primarily eye irritation and combustibility in dust
form.
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Property Data Operational Implication

Use parent CAS for general

waste profiling if specific

CAS Number 121-33-5 (Unlabeled parent) ) )
labeled CAS is not in EHS
database.
Required PPE: Safety goggles
GHS Classification Eye Irrit.[2][3][4][5][6] 2A (ANSI Z87.1) and Nitrile
gloves.
] Combustible solid. Avoid
Flash Point >147°C (Closed Cup) )
generating dust clouds.[3][7]
o ) Incompatible with strong
Reactivity Aldehyde functional group o
oxidizers and strong bases.[8]
Moderately soluble; however,
- organic solvent disposal is
Water Solubility ~10 g/L (25°C)

preferred for incineration

efficiency.

Pre-Disposal Characterization & Workflow

The following decision tree illustrates the correct logic for disposing of Vanillin-13C,d3. This
self-validating workflow ensures no "unknowns" enter the waste stream.

Disposal Decision Matrix
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Start: Waste Generation

Assess Physical State

Solid Residue
(Powder/Crystal)

Solution

Preferred Method n "
(Dissolved in Solvent)

Dissolve in Compatible Solvent
(Acetone or Methanol preferred)

Identify Solvent Type

No Halogens Contains Halogens

Non-Halogenated Halogenated
(MeOH, EtOH, Acetone) (DCM, Chloroform)

CRITICAL: Labeling
1. List Solvent %
2. List 'Vanillin-13C,d3'
3. Add 'STABLE ISOTOPE' tag

Bin: Flammable/Organic Bin: Halogenated
(Non-Halogenated) Organic Waste

Click to download full resolution via product page

Figure 1: Logic flow for the segregation of stable-isotope labeled organic waste.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this protocol for expired standards or spilled solid material.
e Dissolution (Recommended):

o Small amounts of solid Vanillin-13C,d3 should be dissolved in a combustible solvent (e.qg.,
Acetone, Methanol, or Ethanol) rather than disposed of as dry solid. This facilitates cleaner
combustion in commercial incinerators.

o Ratio: Dissolve ~1g of solid in 10-20mL of solvent.
e Container Selection:

o Use a High-Density Polyethylene (HDPE) or Glass waste container compatible with the
solvent.

e Labeling:
o Adhere a hazardous waste label.[3][9][10]
o Chemical Name: Write "Vanillin-13C,d3 Solution".

o Constituents: List the solvent (e.g., "Acetone 95%") and the solute (e.g., "Vanillin-13C,d3
<5%").

o Hazard Check: Mark "Flammable" and "lrritant".

Protocol B: Liquid Waste (Experimental Mixtures)

Use this protocol for HPLC effluents or reaction mixtures.
e Segregation:

o Determine if your primary solvent is Halogenated (e.g., Dichloromethane) or Non-
Halogenated (e.g., Methanol, Acetonitrile).[11]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b586266?utm_src=pdf-body
https://www.vigon.com/product/vanillin-essential/?doc=MSDS/508405_vigon_sds_us_english.pdf&namee=VanillinEssentialSDS
https://www.vanderbilt.edu/viibre/documents/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b586266?utm_src=pdf-body
https://www.benchchem.com/product/b586266?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2019-11/Waste%20flowchart%2011_25_2019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Do NOT mix these streams unless your facility has a specific "Commingled Solvents”
drum.

e pH Check:

o Ensure the solution pH is between 4 and 10. If the solution is highly acidic or basic due to
other reagents, neutralize it before adding to the organic waste drum to prevent drum
corrosion or unexpected reactions.

e Transfer:
o Pour into the appropriate carboy using a funnel.

o Safety Note: Bond and ground the container if transferring large volumes (>4L) of
flammable solvents to prevent static discharge.

Critical Labeling & Communication

The primary risk with this material is not chemical, but administrative. EHS teams often flag
"isotopes" as radioactive, leading to costly quarantines.

The "Stable Isotope” Tagging System: When generating the waste tag, you must explicitly
clarify the non-radioactive nature of the material.

o Correct Labeling Example:

Contents: Methanol (99%), Vanillin-13C,d3 (1%) Note: STABLE ISOTOPE. NON-
RADIOACTIVE.

 Incorrect Labeling Example:
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Contents: C13-Vanillin (Risk: This looks like a radiolabel to untrained personnel)

Emergency Procedures
Accidental Spillage (Solid)[12]

e Isolate: Mark the area.

o PPE: Wear safety goggles and nitrile gloves. A dust mask (N95) is recommended if fine
powder is dispersed.

e Clean Up:

[¢]

Do not dry sweep (risk of dust explosion).

[e]

Cover the spill with wet paper towels or an inert absorbent (vermiculite).

o

Scoop into a sealable bag/container.

[¢]

Clean the surface with water and soap (Vanillin is soluble in warm water).

o Disposal: Treat the debris as solid chemical waste (Protocol A).

Eye Contact

o Flush: Immediately flush eyes with water for at least 15 minutes.
» Remove Contacts: Remove contact lenses if present and easy to do.[3][4]

» Medical: Seek medical attention if irritation persists (Vanillin is a Category 2A irritant).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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